![molecular formula C20H24O4 B3460889 7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate](/img/structure/B3460889.png)
7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate
Overview
Description
7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate, also known as coumarin-5-carboxylic acid derivative, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It belongs to the class of coumarin derivatives, which are known for their diverse biological activities.
Mechanism of Action
The mechanism of action of 7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate is not fully understood, but it is believed to act through various pathways. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the growth of tumors.
Biochemical and physiological effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, which can lead to a decrease in the risk of chronic diseases. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
The advantages of using 7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate in lab experiments include its ease of synthesis and its diverse biological activities. However, limitations include its low solubility in water and potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate. These include further studies on its mechanism of action, as well as its potential use in the treatment of neurodegenerative diseases. Additionally, research could be focused on developing new derivatives of this compound with improved solubility and bioavailability. Finally, studies could be conducted on the potential use of this compound in combination with other drugs for the treatment of various diseases.
Scientific Research Applications
7-methyl-2-oxo-4-propyl-2H-chromen-5-yl cyclohexanecarboxylate has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
(7-methyl-2-oxo-4-propylchromen-5-yl) cyclohexanecarboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24O4/c1-3-7-15-12-18(21)23-16-10-13(2)11-17(19(15)16)24-20(22)14-8-5-4-6-9-14/h10-12,14H,3-9H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MITYODQCDBUXKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)OC2=C1C(=CC(=C2)C)OC(=O)C3CCCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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